Cas no 821772-10-5 (L-Proline, L-asparaginyl-L-tyrosyl-L-tyrosyl-)

• Product name: L-Proline, L-asparaginyl-L-tyrosyl-L-tyrosyl-
• CAS No: 821772-10-5
• MF: C₂₇H₃₃N₅O₈
• MW: 555.57962679863
• CID: 697496
• PubChem ID: 11215043

L-Proline, L-asparaginyl-L-tyrosyl-L-tyrosyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-asparaginyl-L-tyrosyl-L-tyrosyl-
• (2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carboxylic acid
• 821772-10-5
• DTXSID90458950

• Inchi： InChI=1S/C27H33N5O8/c28-19(14-23(29)35)24(36)30-20(12-15-3-7-17(33)8-4-15)25(37)31-21(13-16-5-9-18(34)10-6-16)26(38)32-11-1-2-22(32)27(39)40/h3-10,19-22,33-34H,1-2,11-14,28H2,(H2,29,35)(H,30,36)(H,31,37)(H,39,40)/t19-,20-,21-,22-/m0/s1
• InChI Key： YREXHOFGZCBWOR-CMOCDZPBSA-N
• SMILES： C1CC(N(C1)C(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CC=C(C=C3)O)NC(=O)C(CC(=O)N)N)C(=O)O

Computed Properties

• Exact Mass: 555.23291303g/mol
• Monoisotopic Mass: 555.23291303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 917
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų
• XLogP3: -2.8